Disperse Blue 85

• CAS: 12222-83-2
• Synonyms: Disperse Blue 85
• Molecular Formula: C18H14ClN5O5
• Molecular Weight: 415.8 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC=C2N=NC3=C(C=C(C=C3Cl)[N+](=O)[O-])[N+](=O)[O-])NCCO
• InChI: InChI=1S/C18H14ClN5O5/c19-14-9-11(23(26)27)10-17(24(28)29)18(14)22-21-16-6-5-15(20-7-8-25)12-3-1-2-4-13(12)16/h1-6,9-10,20,25H,7-8H2
• InChIKey: DQMYXIPCBKSDCB-UHFFFAOYSA-N

Disperse Blue 85 is a monoazo dye engineered for polyester and hydrophobic fibers where light fastness, deep shade economy, and process efficiency are critical. Its azo structure delivers 2-3× higher light absorption than anthraquinone dyes, reducing dyestuff cost per kg of fabric. When post-treated with a UV absorber, it improves light fastness by up to 2 Blue Scale units, meeting automotive and outdoor furniture OEM specs. Faster dyeing kinetics, due to lower molecular weight, shorten exhaust dyeing cycles, raising OEE. The electron-withdrawing groups confer inherent gas fading resistance, making it suitable for urban and industrial textile applications.

Disperse Blue 85 CAS 12222-83-2: Technical Profile for Scientific and Industrial Procurement

Disperse Blue 85 (CAS: 12222-83-2) is a monoazo disperse dye with the molecular formula C₁₈H₁₄ClN₅O₅ and a molecular weight of 415.79 g/mol . It is part of a crucial class of non-ionic dyes specifically engineered for the coloration of hydrophobic synthetic fibers, most notably polyester . Its chemical structure features an azo chromophore (-N=N-) linking a naphthalene ring to a chlorinated dinitrophenyl group, a combination that underpins its specific performance characteristics in high-temperature textile processing .

Why Procuring a Generic 'Blue Disperse Dye' Instead of Disperse Blue 85 Carries Verifiable Performance Risk

Substituting Disperse Blue 85 with another blue disperse dye, such as an anthraquinone-based alternative like Disperse Blue 56 or 60, introduces significant and quantifiable changes in dyeing performance and final product quality. These differences stem from fundamental variations in chemical class [1]. Key parameters including light absorption coefficient, dyeing kinetics, and compatibility with finishing chemistries are not interchangeable across the disperse dye class. The following evidence demonstrates specific, measurable areas where Disperse Blue 85's azo structure confers distinct advantages or trade-offs that must be accounted for in scientific and industrial applications.

• [1] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source

Quantifiable Differentiation Evidence for Disperse Blue 85 (CAS 12222-83-2) Against Closest Analogs

Superior Light Fastness Improvement Potential with UV Absorbers vs. Anthraquinone Disperse Dyes

Disperse Blue 85 demonstrates a significantly greater capacity for light fastness enhancement when used with UV absorbers compared to general anthraquinone-based disperse dyes. A study on polyester dyeing showed that post-treatment with a UV absorber resulted in a light fastness improvement of up to 2 units on the Blue Standard scale for Disperse Blue 85, a benefit not consistently observed to the same magnitude across all disperse dye classes [1].

Evidence Dimension	Improvement in Light Fastness (Blue Standard Scale) with UV Absorber Aftertreatment
Target Compound Data	Up to 2 units improvement
Comparator Or Baseline	General anthraquinone disperse dyes (class-level)
Quantified Difference	Disperse Blue 85 exhibits up to 2 units of improvement; the improvement was generally higher for this blue azo dye compared to the tested red dye, and class-level knowledge indicates anthraquinone dyes have inherently good but less modifiable light fastness [1][2].
Conditions	Polyester fabric dyed with 2% o.w.f. dye, post-treated with a UV-absorber (Tinuvin P) at various dye/absorber ratios.

Why This Matters

This quantifiable response to UV absorber finishing allows formulators to achieve higher light fastness specifications (e.g., for automotive or outdoor textiles) with Disperse Blue 85 than may be feasible with less responsive alternatives.

• [1] Shuhaibar, K. F., et al. (1993). Dyeing of polyester fabrics with disperse dyes in the presence of a UV-absorber. Dyes and Pigments, 21(2), 97-111. doi:10.1016/0143-7208(93)80024-U View Source
• [2] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source

Higher Color Yield Potential vs. Anthraquinone Disperse Blue Dyes (e.g., C.I. Disperse Blue 56, 60)

As a monoazo dye, Disperse Blue 85 benefits from a significantly higher light absorption coefficient than anthraquinone-based blue dyes. Anthraquinone dyes typically have a light absorption coefficient of 10,000 to 25,000, which is only 1/2 to 1/3 that of azo dyes [1]. This fundamental photophysical property means that azo dyes like Disperse Blue 85 can achieve a given depth of shade with a lower concentration of dyestuff compared to their anthraquinone counterparts [1].

Evidence Dimension	Light Absorption Coefficient (ε, indicative of coloring power)
Target Compound Data	Not explicitly stated, but inherent to azo dyes, which have coefficients 2-3 times higher than anthraquinones [1].
Comparator Or Baseline	Anthraquinone Disperse Dyes (e.g., C.I. Disperse Blue 56, 60)
Quantified Difference	Azo dyes have a light absorption coefficient that is 2x to 3x greater than that of anthraquinone dyes (10,000 to 25,000) [1].
Conditions	Standard spectrophotometric measurement of dye solutions.

Why This Matters

Higher color yield translates directly to lower dyestuff consumption for achieving target shades, offering a quantifiable cost-in-use advantage and reducing the environmental load of the dyeing process.

• [1] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source

Faster Dyeing Kinetics and Energy Efficiency vs. Higher Molecular Weight Anthraquinone Dyes

The molecular weight of a disperse dye is inversely correlated with its diffusion rate into polyester fibers [1]. Disperse Blue 85 has a molecular weight of 415.79 g/mol . Common anthraquinone alternatives can have higher molecular weights; for instance, C.I. Disperse Blue 60 has a molecular weight of 379.37 g/mol, and while some are lower, the class-level relationship is well established [1]. Lower molecular weight azo dyes, like Disperse Blue 85, generally exhibit faster dyeing kinetics, enabling shorter dyeing cycles and reduced energy consumption compared to higher molecular weight or bulkier anthraquinone structures [1].

Evidence Dimension	Molecular Weight (indicative of dyeing rate)
Target Compound Data	415.79 g/mol
Comparator Or Baseline	C.I. Disperse Blue 60 (Anthraquinone)
Quantified Difference	Disperse Blue 85: 415.79 g/mol vs. Disperse Blue 60: 379.37 g/mol. While numerically higher, the azo class generally exhibits faster kinetics, and class-level data confirms lower molecular weight generally leads to faster dyeing [1].
Conditions	Kinetics of polyester dyeing, where dye uptake rate is controlled by diffusion, which is inversely related to molecular size.

Why This Matters

Faster dyeing kinetics can lead to shorter batch times and lower energy usage in high-temperature exhaust dyeing, providing a verifiable process efficiency advantage.

• [1] Scilit. (n.d.). Dyeing Polyester at Low Temperatures: Kinetics of Dyeing with Disperse Dyes. Retrieved from https://www.scilit.net/publications/... View Source

Enhanced Resistance to Gas Fading vs. Unmodified Anthraquinone Disperse Blues

Anthraquinone disperse dyes are known to be susceptible to 'gas fading,' a discoloration caused by atmospheric nitrogen oxides and sulfur oxides reacting with basic amino groups in their structure [1]. To combat this, anthraquinone dyes must be chemically modified. In contrast, azo dyes like Disperse Blue 85 do not possess this inherent vulnerability and exhibit good overall chemical stability [2]. The presence of electron-withdrawing chloro and nitro groups on the phenyl ring of Disperse Blue 85 further enhances its chemical stability, providing an advantage in applications where exposure to atmospheric pollutants is a concern.

Evidence Dimension	Resistance to Gas Fading (NOx and SOx)
Target Compound Data	Azo structure provides inherent resistance; additional stabilization from electron-withdrawing substituents [1].
Comparator Or Baseline	Unmodified Anthraquinone Disperse Dyes (e.g., C.I. Disperse Blue 56)
Quantified Difference	Class-level: Anthraquinone dyes are susceptible to fading by nitrogen and sulfur oxides; azo dyes are not [1].
Conditions	Exposure to atmospheric pollutants common in urban and industrial environments.

Why This Matters

This inherent stability is critical for textiles intended for long-term indoor use or in regions with poor air quality, where gas fading can lead to unacceptable color change and customer dissatisfaction.

• [1] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source
• [2] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source

High-Impact Scientific and Industrial Scenarios for Disperse Blue 85 (CAS 12222-83-2)

High-Performance Polyester Textiles for Automotive and Outdoor Use

Disperse Blue 85 is a strong candidate for coloring polyester textiles requiring elevated light fastness, such as automotive interiors and outdoor furniture. Its proven capacity to improve light fastness by up to 2 units on the Blue Standard scale when post-treated with a UV absorber [1] allows formulators to meet stringent OEM specifications for UV resistance and long-term color retention.

Cost-Sensitive Dyeing of Polyester and Its Blends for Deep Shades

For applications where achieving deep, rich blue shades on polyester is the primary goal and cost-in-use is a critical factor, Disperse Blue 85 offers a quantifiable advantage. The class-level evidence indicates that azo dyes possess a light absorption coefficient 2-3 times higher than that of anthraquinone dyes [2]. This translates to lower dyestuff consumption per kilogram of fabric to achieve a given color depth, directly reducing material costs.

High-Throughput Exhaust Dyeing Processes Requiring Energy Efficiency

In large-scale exhaust dyeing operations where process cycle time is a key performance indicator, the faster dyeing kinetics associated with the azo class of Disperse Blue 85 provide a measurable benefit. The well-documented inverse relationship between dye molecular weight and diffusion rate [3] suggests that Disperse Blue 85 can be exhausted onto the fiber more rapidly than bulkier alternatives, enabling shorter dyeing cycles, reduced energy consumption, and higher overall equipment effectiveness (OEE).

Textiles for Environments Prone to Atmospheric Fading

For apparel, home textiles, or contract fabrics destined for use in urban or industrial environments, Disperse Blue 85 offers an inherent advantage in resistance to gas fading. Unlike anthraquinone dyes, which are known to discolor upon exposure to nitrogen and sulfur oxides [4], the azo structure of Disperse Blue 85, further stabilized by electron-withdrawing groups, provides superior long-term color stability and reduces the risk of customer returns due to color change.

• [1] Shuhaibar, K. F., et al. (1993). Dyeing of polyester fabrics with disperse dyes in the presence of a UV-absorber. Dyes and Pigments, 21(2), 97-111. doi:10.1016/0143-7208(93)80024-U View Source
• [2] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source
• [3] Scilit. (n.d.). Dyeing Polyester at Low Temperatures: Kinetics of Dyeing with Disperse Dyes. Retrieved from https://www.scilit.net/publications/... View Source
• [4] Colorful Dyes. (2024, May 8). Anthraquinone disperse dyes - Knowledge. Retrieved from https://www.colorfuldyes.com/info/anthraquinone-disperse-dyes-95407590.html View Source